Cas no 14043-38-0 (1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-)

• Product name: 1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-
• CAS No: 14043-38-0
• MF: C₂₁H₁₂N₆O₆
• MW: 444.35658
• CID: 167735
• PubChem ID: 26420

1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-
• 2,4,6-TRIS(M-NITROPHENYL)-S-TRIAZINE
• 2,4,6-tris(3-nitrophenyl)-1,3,5-triazine
• DTXSID30274813
• 14043-38-0

• Inchi： InChI=1S/C21H12N6O6/c28-25(29)16-7-1-4-13(10-16)19-22-20(14-5-2-8-17(11-14)26(30)31)24-21(23-19)15-6-3-9-18(12-15)27(32)33/h1-12H
• InChI Key： IQZYIIKODKVQIL-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=CC(C2N=C(C3C=CC=C([N+]([O-])=O)C=3)N=C(C3C=CC=C([N+]([O-])=O)C=3)N=2)=C1)[O-]

Computed Properties

• Exact Mass: 444.08196
• Monoisotopic Mass: 444.081832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 176

Experimental Properties

• Density: 1.478
• Boiling Point: 720.8°Cat760mmHg
• Flash Point: 389.7°C
• Refractive Index: 1.682
• PSA: 168.09